5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone

• IUPAC Name: 4-methyl-5-prop-2-enyl-2-[(4,6,8-trimethylquinazolin-2-yl)amino]-1H-pyrimidin-6-one
• InChI: InChI=1S/C19H21N5O/c1-6-7-14-12(4)20-19(23-17(14)25)24-18-21-13(5)15-9-10(2)8-11(3)16(15)22-18/h6,8-9H,1,7H2,2-5H3,(H2,20,21,22,23,24,25)
• InChI Key: GMKLSXRTUUAEOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=NC(=N2)NC3=NC(=C(C(=O)N3)CC=C)C)C)C
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone, also known as TMA-2, is a synthetic psychedelic drug that belongs to the class of phenethylamines. TMA-2 is a potent hallucinogen that is known to produce intense visual and auditory hallucinations, altered perception of time and space, and a profound sense of introspection. TMA-2 is chemically similar to other psychedelic drugs such as LSD and psilocybin, but it has a unique molecular structure that gives it distinct properties.

Mechanism of Action

5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone acts primarily as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, cognition, and perception. 5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone also has activity at other serotonin receptors, including the 5-HT2C and 5-HT1A receptors.
Biochemical and Physiological Effects:
5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has been shown to produce a wide range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces alterations in the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine. 5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has been shown to produce long-lasting changes in the brain, including alterations in the structure and function of neurons.

Advantages and Limitations for Lab Experiments

5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has several advantages for use in laboratory experiments, including its potency, selectivity for the 5-HT2A receptor, and ability to produce long-lasting changes in the brain. However, 5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone also has several limitations, including the potential for adverse effects on the cardiovascular system and the need for specialized equipment and procedures to handle and administer the drug safely.

Future Directions

Future research on 5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone could focus on several areas, including the development of new drugs based on its molecular structure, the investigation of its potential therapeutic applications, and the exploration of its effects on brain function and behavior in different populations, such as individuals with psychiatric disorders. Additionally, further research could be conducted to better understand the biochemical and physiological effects of 5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone and its potential long-term effects on brain structure and function.

Synthesis Methods

The synthesis of 5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone involves several steps, including the condensation of 2,4,6-trimethoxybenzaldehyde with nitroethane to form the intermediate 1-(2,4,6-trimethoxyphenyl)-2-nitropropene. This intermediate is then reduced to the corresponding amine using sodium borohydride. The resulting amine is then reacted with 2-amino-4,6,8-trimethylquinazoline to form 5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone.

Scientific Research Applications

5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has been used in several scientific studies to investigate its effects on the human brain and behavior. One study found that 5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone significantly increased the activity in the visual cortex, which is responsible for processing visual information. Another study found that 5-allyl-6-methyl-2-[(4,6,8-trimethyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone increased the activity in the default mode network, which is involved in self-referential thinking and introspection.